4-(3-chloro-6-pyridazinyloxy)phenylacetic Acid

• Molecular Formula: C12H9ClN2O3
• Molecular Weight: 264.66 g/mol
• IUPAC Name: 2-[4-(6-chloropyridazin-3-yl)oxyphenyl]acetic acid
• InChI: InChI=1S/C12H9ClN2O3/c13-10-5-6-11(15-14-10)18-9-3-1-8(2-4-9)7-12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key: FTVCKXZRJCVWLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)OC2=NN=C(C=C2)Cl

Description

4-(3-chloro-6-pyridazinyloxy)phenylacetic Acid is a useful research compound. Its molecular formula is C12H9ClN2O3 and its molecular weight is 264.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 0.54 g (0.013 mol, 2.0 equiv) of 60% sodium hydride/mineral oil dispersion in 10 m of dry DMF was added dropwise at room temperature a solution 1.02 g (0.0067 mol) of the phenylacetic acid in 2.3 mL of DMF. After 15-20 minutes, a solid existed which was difficult to stir. The pyridazine (1.0 g, 0.0067 mol) was then added and the mixture was heated at 60°-65° C. for about 2 hours and was allowed to cool. The mixture was poured onto ice water and was adjusted to pH 5 with 2.0N HCl, and the precipitate was collected. This material was triturated under heptane to afford 880 mg of the title product. MP 124°-127° C.